N-(2-methoxyethyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C15H16N4O3S2/c1-9-17-13-14(24-9)12(10-4-3-7-23-10)18-19(15(13)21)8-11(20)16-5-6-22-2/h3-4,7H,5-6,8H2,1-2H3,(H,16,20)
• InChI Key: OZHRDKKKCYBHJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCCOC)C3=CC=CS3
• Molecular Formula: C15H16N4O3S2
• Molecular Weight: 364.4 g/mol

Description

N-(2-methoxyethyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4O3S2 and its molecular weight is 364.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

One study involved the preparation and testing of acetamido pyrrolyl oxazoles/thiazoles/imidazoles for their antimicrobial and anti-inflammatory activities. Compounds with nitro substituted acetamido pyrrolyl thiazole exhibited promising antibacterial activity against K. pneumoniae, and one compound showed good antifungal activity against P. chrysogenum. Another compound displayed potential anti-inflammatory activity (Sowmya et al., 2017).

Synthesis and Characterization of Novel Derivatives

Novel thiazoles were synthesized, characterized, and tested for antimicrobial activities, including against bacteria such as Staphylococcus aureus and Escherichia coli, and fungi like Aspergillus niger. The synthesis involved incorporating a pyrazole moiety and yielded compounds with significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010).

Insecticidal Assessment

Another research avenue explored was the insecticidal potential of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. This study highlighted the versatility of a specific compound as a precursor for synthesizing various heterocycles with potential insecticidal properties (Fadda et al., 2017).

Antimicrobial Activities of Fused Derivatives

The synthesis of thiazoles and their fused derivatives was also investigated for antimicrobial activities. The research found that some newly synthesized derivatives showed antimicrobial activity against bacterial isolates such as Escherichia coli and Xanthomonas citri, and antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).